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Compound of Interest

Compound Name: (R)-2-Methylpiperazine

Cat. No.: B1662055 Get Quote

This guide provides a comprehensive overview of the physical properties, specifically the

melting and boiling points, of (R)-2-Methylpiperazine. It is intended for researchers, scientists,

and professionals in drug development who require precise and reliable data for their work.

This document includes tabulated physical data, detailed experimental protocols for property

determination, and a workflow visualization for clarity.

Physical Properties Data
The following table summarizes the reported melting and boiling points for (R)-2-
Methylpiperazine. For comparative purposes, data for the racemic mixture, 2-

Methylpiperazine, is also included.

Compound CAS Number Melting Point (°C) Boiling Point (°C)

(R)-2-

Methylpiperazine
75336-86-6 86 - 93[1][2] 148 - 150[3]

2-Methylpiperazine

(Racemic)
109-07-9 61 - 66[4][5][6][7][8]

153 - 156 @ ~1 atm[4]

[8][9][10]

Experimental Protocols
The following sections detail standard laboratory procedures for the determination of melting

and boiling points.
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Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. A pure substance typically exhibits a sharp melting point, while impurities tend to

broaden the melting range and lower the melting point[11].

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil)

Procedure:

Sample Preparation: A small amount of the dry, crystalline (R)-2-Methylpiperazine is finely

powdered using a mortar and pestle[12]. The powdered sample is then packed into a

capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard

surface[12][13].

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb[13]. This assembly is then placed in the heating bath of

the melting point apparatus[13].

Heating and Observation: The heating medium is heated slowly and steadily, with constant

stirring to ensure uniform temperature distribution[13]. The temperature is carefully

monitored.

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample has completely liquefied[13].

For accurate results, the heating rate should be slow near the expected melting point[12].
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure[14][15].

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or oil bath)

Rubber band or thread for attachment

Procedure:

Sample Preparation: A small volume (a few milliliters) of liquid (R)-2-Methylpiperazine is

placed into a small test tube[14]. A capillary tube is placed inside the test tube with its open

end submerged in the liquid[14][16].

Apparatus Setup: The test tube assembly is attached to a thermometer[15]. The setup is

then immersed in a heating bath[15][16].

Heating and Observation: The heating bath is heated gently. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles. Upon

reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the

capillary tube[15][16].

Data Recording: At this point, the heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the bubbling stops and the liquid begins to

be drawn back into the capillary tube[15][16]. The atmospheric pressure should also be

recorded as it affects the boiling point.

Visualized Workflow
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The following diagram illustrates the general experimental workflow for determining the

physical properties of a chemical compound.

Workflow for Physical Property Determination

Sample Preparation

Apparatus Setup

Measurement

Data Analysis

Obtain Pure Sample

Grind Solid Sample (for MP) Fill Test Tube (for BP)

Pack Capillary Tube (for MP)

Assemble Melting Point Apparatus Assemble Boiling Point Apparatus

Gradual Heating

Observe Phase Transition

Record Temperature Range (MP) Record Temperature (BP)

Compare with Literature Values

Assess Purity
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Caption: General workflow for melting and boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662055#physical-properties-of-r-2-
methylpiperazine-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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